1-pentyl-1H-imidazole-2-carbaldehyde

• Molecular Formula: C9H14N2O
• Molecular Weight: 166.22 g/mol
• IUPAC Name: 1-pentylimidazole-2-carbaldehyde
• InChI: InChI=1S/C9H14N2O/c1-2-3-4-6-11-7-5-10-9(11)8-12/h5,7-8H,2-4,6H2,1H3
• InChI Key: SRFVESVVALMLLF-UHFFFAOYSA-N
• Canonical SMILES: CCCCCN1C=CN=C1C=O

Description

1-Pentyl-1H-imidazole-2-carbaldehyde is a substituted imidazole derivative characterized by a pentyl chain at the N1 position and a formyl group at the C2 position of the imidazole ring. Its molecular formula is C₉H₁₄N₂O, with a molecular weight of 166.22 g/mol. The compound is synthesized via oxidation of (1-pentyl-1H-imidazol-2-yl)methanol using Dess-Martin periodinane (DMP), yielding a yellow oil with a 73% efficiency . Key spectroscopic data includes:

• ¹H NMR (CDCl₃): δ 9.74 (s, 1H, CHO), 7.21 (s, 1H), 7.11 (s, 1H), 4.32 (t, 2H, NCH₂), and 0.82 (t, 3H, terminal CH₃).
• ¹³C NMR: δ 182.0 (CHO), 143.3, 131.5, 126.3 (imidazole carbons), and 13.9 (terminal CH₃) .

The pentyl chain confers moderate lipophilicity, making the compound suitable for applications in organic synthesis and pharmaceutical intermediates.

Comparison with Similar Compounds

Structural and Substituent Variations

Imidazole-2-carbaldehydes vary primarily in the N1 substituent, which influences electronic, steric, and physicochemical properties. Key analogs include:

Compound Name	N1 Substituent	Molecular Formula	Molecular Weight (g/mol)	Key Features
1-Methyl-1H-imidazole-2-carbaldehyde	Methyl	C₅H₆N₂O	110.11	Short alkyl chain; higher volatility
1-Benzyl-1H-imidazole-2-carbaldehyde	Benzyl	C₁₁H₁₀N₂O	186.21	Aromatic substituent; increased π-π interaction potential
1-Phenyl-1H-imidazole-2-carbaldehyde	Phenyl	C₁₀H₈N₂O	172.19	Planar aromatic group; enhanced rigidity
1H-Benzo[d]imidazole-2-carbaldehyde	Benzo-fused	C₈H₆N₂O	146.15	Extended conjugation; higher melting point

Key Observations:

• Aromatic substituents (benzyl, phenyl) introduce resonance effects, altering reactivity at the aldehyde group .
• Lipophilicity : The pentyl chain enhances lipophilicity (logP ~2.5 estimated) compared to methyl (logP ~0.5) or phenyl (logP ~1.8), impacting solubility and membrane permeability .

Spectroscopic and Physical Properties

NMR Shifts:

• Aldehyde Proton : δ ~9.7–9.8 for all analogs, indicating minimal electronic perturbation from N1 substituents .
• N1-Alkyl Protons :
  • Pentyl: δ 4.32 (t, NCH₂) .
  • Benzyl: δ 5.45 (s, NCH₂Ph) .
  • Methyl: δ 3.90 (s, NCH₃) .

Boiling Points and Solubility:

• Longer alkyl chains (e.g., pentyl) reduce water solubility but improve organic solvent compatibility.
• Aromatic derivatives (benzyl, phenyl) exhibit higher melting points due to crystalline packing .